Cas no 1401222-93-2 (1-(isopropylsulfonyl)azetidin-3-one)

• Product Name: 1-(isopropylsulfonyl)azetidin-3-one
• CAS No: 1401222-93-2
• MF: C₆H₁₁NO₃S
• MW: 177.221440553665
• CID: 2120347
• Update Time: 2023-11-19

1-(isopropylsulfonyl)azetidin-3-one Chemical and Physical Properties

Names and Identifiers

• 1-(isopropylsulfonyl)azetidin-3-one
• CID 119098078
• 3-Azetidinone, 1-[(1-methylethyl)sulfonyl]-

• Inchi： 1S/C6H11NO3S/c1-5(2)11(9,10)7-3-6(8)4-7/h5H,3-4H2,1-2H3
• InChI Key： BHEVVUHCHTXVND-UHFFFAOYSA-N
• SMILES： S(C(C)C)(N1CC(C1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 254
• Topological Polar Surface Area: 62.8

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 305.3±52.0 °C(Predicted)
• pka: -9.01±0.20(Predicted)